Cas no 2169543-10-4 (2,2-dimethyl-3-(1,2-oxazol-3-yl)propanoic acid)
2,2-dimethyl-3-(1,2-oxazol-3-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,2-dimethyl-3-(1,2-oxazol-3-yl)propanoic acid
- EN300-1809457
- 2169543-10-4
-
- Inchi: 1S/C8H11NO3/c1-8(2,7(10)11)5-6-3-4-12-9-6/h3-4H,5H2,1-2H3,(H,10,11)
- InChI Key: ULXACKGYLSATBI-UHFFFAOYSA-N
- SMILES: OC(C(C)(C)CC1C=CON=1)=O
Computed Properties
- Exact Mass: 169.07389321g/mol
- Monoisotopic Mass: 169.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 63.3Ų
2,2-dimethyl-3-(1,2-oxazol-3-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1809457-0.05g |
2,2-dimethyl-3-(1,2-oxazol-3-yl)propanoic acid |
2169543-10-4 | 0.05g |
$888.0 | 2023-09-19 | ||
| Enamine | EN300-1809457-0.1g |
2,2-dimethyl-3-(1,2-oxazol-3-yl)propanoic acid |
2169543-10-4 | 0.1g |
$930.0 | 2023-09-19 | ||
| Enamine | EN300-1809457-0.25g |
2,2-dimethyl-3-(1,2-oxazol-3-yl)propanoic acid |
2169543-10-4 | 0.25g |
$972.0 | 2023-09-19 | ||
| Enamine | EN300-1809457-0.5g |
2,2-dimethyl-3-(1,2-oxazol-3-yl)propanoic acid |
2169543-10-4 | 0.5g |
$1014.0 | 2023-09-19 | ||
| Enamine | EN300-1809457-1.0g |
2,2-dimethyl-3-(1,2-oxazol-3-yl)propanoic acid |
2169543-10-4 | 1g |
$1343.0 | 2023-06-02 | ||
| Enamine | EN300-1809457-2.5g |
2,2-dimethyl-3-(1,2-oxazol-3-yl)propanoic acid |
2169543-10-4 | 2.5g |
$2071.0 | 2023-09-19 | ||
| Enamine | EN300-1809457-5.0g |
2,2-dimethyl-3-(1,2-oxazol-3-yl)propanoic acid |
2169543-10-4 | 5g |
$3894.0 | 2023-06-02 | ||
| Enamine | EN300-1809457-10.0g |
2,2-dimethyl-3-(1,2-oxazol-3-yl)propanoic acid |
2169543-10-4 | 10g |
$5774.0 | 2023-06-02 | ||
| Enamine | EN300-1809457-1g |
2,2-dimethyl-3-(1,2-oxazol-3-yl)propanoic acid |
2169543-10-4 | 1g |
$1057.0 | 2023-09-19 | ||
| Enamine | EN300-1809457-5g |
2,2-dimethyl-3-(1,2-oxazol-3-yl)propanoic acid |
2169543-10-4 | 5g |
$3065.0 | 2023-09-19 |
2,2-dimethyl-3-(1,2-oxazol-3-yl)propanoic acid Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 2,2-dimethyl-3-(1,2-oxazol-3-yl)propanoic acid
Introduction to 2,2-dimethyl-3-(1,2-oxazol-3-yl)propanoic acid (CAS No. 2169543-10-4)
2,2-dimethyl-3-(1,2-oxazol-3-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2169543-10-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a 1,2-oxazol moiety integrated into a branched aliphatic side chain. The presence of this oxazole ring imparts distinct electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.
The structural composition of 2,2-dimethyl-3-(1,2-oxazol-3-yl)propanoic acid consists of a central propanoic acid backbone substituted with two methyl groups at the alpha position and an oxazole ring attached at the gamma position. This configuration creates a molecule with potential applications in drug design, particularly in the synthesis of protease inhibitors and other enzyme-targeting agents. The oxazole ring is known for its ability to engage in hydrogen bonding and π-stacking interactions, which are critical for molecular recognition processes in biological systems.
In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their diverse biological activities. The 1,2-oxazol unit, in particular, has been extensively studied for its role in modulating various biological pathways. For instance, derivatives of oxazole have shown promise in the treatment of infectious diseases and inflammatory conditions by inhibiting key enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX). The incorporation of this moiety into 2,2-dimethyl-3-(1,2-oxazol-3-yl)propanoic acid enhances its potential as a lead compound for further medicinal chemistry exploration.
One of the most compelling aspects of this compound is its synthetic versatility. The 1,2-oxazol ring can be introduced into the molecular framework through various synthetic routes, including cyclocondensation reactions between β-ketoesters and hydroxylamine derivatives. Additionally, the presence of the carboxylic acid group allows for further functionalization via esterification or amidation reactions, enabling the creation of libraries of derivatives with tailored pharmacological properties. These synthetic pathways have been optimized to ensure high yields and purity, making 2,2-dimethyl-3-(1,2-oxazol-3-yl)propanoic acid a practical starting material for industrial-scale production.
Recent advancements in computational chemistry have further illuminated the potential of 2,2-dimethyl-3-(1,2-oxazol-3-yl)propanoic acid as a drug candidate. Molecular docking studies have demonstrated its binding affinity to several therapeutic targets, including bacterial enzymes and human proteins involved in metabolic disorders. These simulations have provided insights into the molecular interactions that govern its efficacy and selectivity. Moreover, quantum mechanical calculations have been employed to predict the electronic properties of the oxazole ring under different conditions, which is crucial for understanding its reactivity and stability.
The pharmaceutical industry has been particularly intrigued by the potential applications of this compound in addressing unmet medical needs. Preclinical studies have shown that derivatives of 1,2-oxazol exhibit anti-inflammatory and antimicrobial properties without significant toxicity. These findings have spurred interest in developing novel therapeutic agents based on this scaffold. For example, researchers have synthesized analogs that combine the oxazole moiety with other pharmacophores to enhance potency and reduce side effects. Such combinatorial approaches are becoming increasingly prevalent in drug discovery programs worldwide.
Another area where 2,2-dimethyl-3-(1,2-oxazol-3-yl)propanoic acid shows promise is in materials science. The unique structural features of this compound make it suitable for applications in polymer chemistry and supramolecular assembly. The oxazole ring can serve as a cross-linking agent or a building block for designing functional materials with specific properties such as biodegradability or conductivity. Recent patents have highlighted its use in creating smart polymers that respond to environmental stimuli like pH changes or light exposure. These innovations underscore the versatility of 1,2-heterocyclic compounds beyond traditional pharmaceutical applications.
In conclusion, 2 , 2 - dimethyl - 3 - ( 1 , 2 - ox az ol - 3 - yl ) pro pan oic ac id (CAS No. 2169543 -10 -4) represents a significant advancement in synthetic chemistry with broad implications for drug discovery and material science. Its unique structural attributes and synthetic accessibility position it as a valuable asset for researchers seeking to develop innovative therapeutics and functional materials. As our understanding of molecular interactions continues to evolve, 1 , 2 - ox az ol - based compounds are likely to play an increasingly pivotal role in addressing some of today's most pressing scientific challenges.
2169543-10-4 (2,2-dimethyl-3-(1,2-oxazol-3-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)